Cas no 1352886-74-8 (2-chloro-5H,7H-furo[3,4-b]pyridin-7-one)

• Product Name: 2-chloro-5H,7H-furo[3,4-b]pyridin-7-one
• CAS No: 1352886-74-8
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 4592080
• Update Time: 2025-05-19

2-chloro-5H,7H-furo[3,4-b]pyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5H,7H-furo[3,4-b]pyridin-7-one

• Inchi： 1S/C7H4ClNO2/c8-5-2-1-4-3-11-7(10)6(4)9-5/h1-2H,3H2
• InChI Key： XJBMTYQPPVEEFN-UHFFFAOYSA-N
• SMILES： C12C(=O)OCC1=CC=C(Cl)N=2

Additional information on 2-chloro-5H,7H-furo[3,4-b]pyridin-7-one

Introduction to 2-Chloro-5H,7H-Furo[3,4-B]Pyridin-7-One (CAS No. 1352886-74-8)

The compound 2-chloro-5H,7H-furo[3,4-b]pyridin-7-one, identified by the CAS registry number 1352886-74-8, is a heterocyclic aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of furofuranopyridones, which are known for their unique structural features and versatile applications. The molecule consists of a fused bicyclic system comprising a furan ring and a pyridone moiety, with a chlorine substituent at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the importance of furo[3,4-b]pyridin-7-one derivatives in drug discovery and development. The fused ring system provides a rigid framework that can be exploited for binding to various biological targets, such as enzymes and receptors. For instance, researchers have reported that certain analogs of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. The introduction of the chlorine atom at the 2-position further enhances the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its biological applications, 2-chloro-5H,7H-furo[3,4-b]pyridin-7-one has shown promise in materials science. Its aromaticity and conjugated system make it a potential candidate for use in organic electronics. Recent advancements in the synthesis of this compound have enabled its incorporation into thin-film transistor (TFT) devices, where it demonstrates excellent charge transport properties. These findings underscore the compound's versatility and its potential to contribute to the development of next-generation electronic materials.

The synthesis of 1352886-74-8 typically involves multi-step organic reactions, including cyclization and substitution processes. Researchers have optimized these reactions to achieve high yields and purity levels. For example, a recent study reported a one-pot synthesis method that combines nucleophilic aromatic substitution with intramolecular cyclization to form the desired product efficiently. Such advancements not only enhance the scalability of the synthesis but also pave the way for further functionalization of the compound.

Another area of interest is the application of furo[3,4-b]pyridin-7-one derivatives in catalysis. The nitrogen atom in the pyridone ring can act as a Lewis base or coordinate with metal centers, making these compounds suitable for use as ligands in transition metal-catalyzed reactions. Recent studies have demonstrated their effectiveness in asymmetric catalysis and cross-coupling reactions, which are critical for constructing complex molecular architectures.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of 2-chloro-5H,7H-furo[3,4-b]pyridin-7-one. Density functional theory (DFT) calculations have revealed that the chlorine substituent significantly affects the electron distribution within the molecule, enhancing its electrophilic character at specific positions. This understanding has been instrumental in designing new synthetic routes and predicting reactivity trends for related compounds.

In conclusion, 1352886-74-8, or 2-chloro-5H,7H-furo[3,4-b]pyridin-7-one, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and tunable properties make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and functionality, this compound is poised to play an increasingly important role in advancing modern science and technology.